Cas no 1806572-67-7 (1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one
• CAS No: 1806572-67-7
• MF: C₁₀H₁₀ClIO
• MW: 308.543274402618
• CID: 5002030
• Update Time: 2025-05-24

1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one

• Inchi： 1S/C10H10ClIO/c1-7-2-3-8(10(12)4-7)5-9(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： KYWPCVRUNOAFMP-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one

Research Brief on 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one (CAS: 1806572-67-7): Recent Advances and Applications

1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one (CAS: 1806572-67-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in medicinal chemistry.

The synthesis of 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one has been optimized in recent years to improve yield and purity, as reported in several peer-reviewed journals. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to enhance the efficiency of its production. These methodological advancements have facilitated the scalable preparation of this compound, making it more accessible for further pharmacological studies. Additionally, its structural features, including the presence of both chlorine and iodine substituents, make it a versatile building block for the construction of complex molecular architectures.

In terms of biological activity, recent investigations have demonstrated that 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one exhibits promising properties as a precursor for the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific kinase targets, with notable potency and specificity. These findings underscore its potential as a lead compound for the design of novel therapeutic agents.

Furthermore, the compound's utility extends beyond kinase inhibition. Recent reports have highlighted its application in the synthesis of radiopharmaceuticals, where the iodine moiety can be leveraged for isotopic labeling. This property is particularly valuable in positron emission tomography (PET) imaging, enabling the non-invasive visualization of biological processes at the molecular level. Such applications align with the growing demand for precision medicine and personalized therapeutic strategies.

Despite these advancements, challenges remain in the optimization of 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1-Chloro-3-(2-iodo-4-methylphenyl)propan-2-one (CAS: 1806572-67-7) represents a compound of significant interest in chemical biology and drug discovery. Its synthetic versatility, biological activity, and potential applications in imaging and therapy make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological profile and expanding its therapeutic scope, paving the way for innovative treatments in oncology and beyond.